Cas no 2259724-28-0 ((1-ethyl-3-methyl-1H-pyrazol-5-yl)boronic acid)

• Product Name: (1-ethyl-3-methyl-1H-pyrazol-5-yl)boronic acid
• CAS No: 2259724-28-0
• MF: C₆H₁₁BN₂O₂
• MW: 153.974741220474
• MDL: MFCD18250612
• CID: 5223437
• PubChem ID: 72213427
• Update Time: 2025-05-26

(1-ethyl-3-methyl-1H-pyrazol-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(1-ethyl-3-methyl-1H-pyrazol-5-yl)-
• (1-ethyl-3-methyl-1H-pyrazol-5-yl)boronic acid

• MDL： MFCD18250612
• Inchi： 1S/C6H11BN2O2/c1-3-9-6(7(10)11)4-5(2)8-9/h4,10-11H,3H2,1-2H3
• InChI Key： QENRYSYSLKAJJT-UHFFFAOYSA-N
• SMILES： B(C1N(CC)N=C(C)C=1)(O)O

Additional information on (1-ethyl-3-methyl-1H-pyrazol-5-yl)boronic acid

Introduction to (1-ethyl-3-methyl-1H-pyrazol-5-yl)boronic Acid (CAS No. 2259724-28-0)

(1-ethyl-3-methyl-1H-pyrazol-5-yl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its versatile applications. This compound, identified by the chemical abstracts service number CAS No. 2259724-28-0, is a key intermediate in the synthesis of various bioactive molecules and advanced materials. Its unique structural properties, characterized by a pyrazole ring substituted with ethyl and methyl groups, make it an attractive candidate for further functionalization and derivatization.

The< strong>pyrazole core of this compound is a heterocyclic aromatic structure that is widely recognized for its presence in numerous pharmacologically active agents. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of boronic acid functionality at the 5-position of the pyrazole ring enhances its reactivity, making it a valuable building block in Suzuki-Miyaura cross-coupling reactions, which are pivotal in constructing complex organic molecules.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for therapeutic applications. The< strong>1-ethyl-3-methyl substitution pattern in (1-ethyl-3-methyl-1H-pyrazol-5-yl)boronic acid imparts specific steric and electronic properties that can be exploited to fine-tune the biological activity of resulting compounds. This has led to its incorporation in the synthesis of small molecule inhibitors targeting various disease pathways.

One of the most compelling aspects of this compound is its role in drug discovery and development. Boronic acids are particularly useful in medicinal chemistry due to their ability to form stable complexes with other biomolecules. This property has been leveraged in the design of protease inhibitors, which are essential in treating conditions such as cancer and infectious diseases. For instance, recent studies have demonstrated the potential of< strong>pyrazole-based boronic acids as inhibitors of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

The< strong>Suzuki-Miyaura cross-coupling reaction is a cornerstone reaction in organic synthesis that relies on boronic acids as key reagents. This reaction allows for the formation of carbon-carbon bonds between aryl or vinyl halides and boronic acids, enabling the construction of complex molecular architectures. The use of (1-ethyl-3-methyl-1H-pyrazol-5-yl)boronic acid as a starting material has facilitated the synthesis of novel heterocyclic compounds with potential therapeutic benefits.

Advances in computational chemistry have also played a crucial role in understanding the reactivity and selectivity of this compound. Molecular modeling studies have revealed insights into how the< strong>substituent effects influence its interaction with biological targets. These findings have guided the design of more potent and selective drug candidates.

In addition to its pharmaceutical applications, (1-ethyl-3-methyl-1H-pyrazol-5-yl)boronic acid has found utility in materials science. Boron-containing compounds are increasingly being explored for their unique electronic properties, making them suitable for use in organic electronics and nanotechnology. The pyrazole ring, with its delocalized electron system, can contribute to the conjugation length in π-systems, enhancing charge transport properties.

The development of new synthetic methodologies has further expanded the scope of applications for this compound. Transition-metal-catalyzed reactions, such as palladium-catalyzed couplings, have enabled access to a diverse array of derivatives with tailored functionalities. These advances have opened up new avenues for innovation in both academia and industry.

The growing interest in green chemistry principles has also influenced the synthesis of (1-ethyl-3-methyl-1H-pyrazol-5-yl)boronic acid. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. These efforts align with broader initiatives to promote environmentally responsible chemical manufacturing.

In conclusion, (1-ethyl-3-methyl-1H-pyrazol-5-yl)boronic acid is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for drug discovery, materials science, and beyond. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of scientific innovation.